Cas no 849200-66-4 (5-bromo-Imidazo[1,5-a]pyrazin-8(7H)-one)

5-Bromo-Imidazo[1,5-a]pyrazin-8(7H)-one is a brominated heterocyclic compound featuring an imidazo[1,5-a]pyrazinone core structure. This scaffold is of significant interest in medicinal chemistry due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The bromine substituent enhances reactivity, enabling further functionalization via cross-coupling reactions or nucleophilic substitutions. Its rigid fused-ring system contributes to favorable binding properties in drug discovery, particularly for targeting enzymes or receptors. The compound’s high purity and stability make it suitable for research applications in pharmaceutical development and material science. Its synthetic utility and structural uniqueness underscore its value in exploratory chemistry and lead optimization studies.
5-bromo-Imidazo[1,5-a]pyrazin-8(7H)-one structure
849200-66-4 structure
Product Name:5-bromo-Imidazo[1,5-a]pyrazin-8(7H)-one
CAS No:849200-66-4
MF:C6H4BrN3O
MW:214.019459724426
MDL:MFCD24603544
CID:665888
Update Time:2025-05-27

5-bromo-Imidazo[1,5-a]pyrazin-8(7H)-one Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-Imidazo[1,5-a]pyrazin-8(7H)-one
    • 5-bromo-7H-imidazo[1,5-a]pyrazin-8-one
    • Imidazo[1,5-a]pyrazin-8(7H)-one, 5-bromo-
    • 5-bromoimidazo[1,5-a]pyrazin-8-ol
    • MDL： MFCD24603544
    • Inchi： 1S/C6H4BrN3O/c7-5-2-9-6(11)4-1-8-3-10(4)5/h1-3H,(H,9,11)
    • InChI Key： XVJRFSSTVUERJS-UHFFFAOYSA-N
    • SMILES： C12=CN=CN1C(Br)=CNC2=O

Experimental Properties

  • Density: 2.09±0.1 g/cm3(Predicted)
  • Melting Point: 256-257 °C (decomp)
  • pka: 9.32±0.40(Predicted)

5-bromo-Imidazo[1,5-a]pyrazin-8(7H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1001883-5g
5-bromoimidazo[1,5-a]pyrazin-8(7H)-one
 849200-66-4 95%
5g
 $1850 2024-07-24
eNovation Chemicals LLC
D595081-1g
IMIDAZO[1,5-A]PYRAZIN-8(7H)-ONE, 5-BROMO-
 849200-66-4 95%
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eNovation Chemicals LLC
D595081-5g
IMIDAZO[1,5-A]PYRAZIN-8(7H)-ONE, 5-BROMO-
 849200-66-4 95%
5g
 $2450 2024-08-03
eNovation Chemicals LLC
D595081-10g
IMIDAZO[1,5-A]PYRAZIN-8(7H)-ONE, 5-BROMO-
 849200-66-4 95%
10g
 $2950 2024-08-03
Enamine
EN300-4395623-0.05g
5-bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one
 849200-66-4 95.0%
0.05g
 $245.0 2025-03-15
Enamine
EN300-4395623-0.1g
5-bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one
 849200-66-4 95.0%
0.1g
 $366.0 2025-03-15
Enamine
EN300-4395623-0.25g
5-bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one
 849200-66-4 95.0%
0.25g
 $524.0 2025-03-15
Enamine
EN300-4395623-0.5g
5-bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one
 849200-66-4 95.0%
0.5g
 $824.0 2025-03-15
Enamine
EN300-4395623-1.0g
5-bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one
 849200-66-4 95.0%
1.0g
 $1057.0 2025-03-15
Enamine
EN300-4395623-2.5g
5-bromo-7H,8H-imidazo[1,5-a]pyrazin-8-one
 849200-66-4 95.0%
2.5g
 $2071.0 2025-03-15

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